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Compound of Interest

Compound Name: Vinyl propionate

Cat. No.: B091960 Get Quote

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of vinyl propionate in a

laboratory setting. Adherence to these procedures is vital for ensuring the safety of

researchers, scientists, and drug development professionals.

Chemical Safety and Properties
Vinyl propionate is a colorless, highly flammable liquid with a pungent odor.[1][2] It is

classified as a hazardous chemical due to its flammability, potential for causing skin and eye

irritation, and suspected carcinogenicity.[3][4] Understanding its properties is the first step in

safe handling.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of vinyl propionate.
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Property Value

CAS Number 105-38-4

Molecular Formula C5H8O2

Molecular Weight 100.12 g/mol [1]

Boiling Point 94-95 °C[5]

Melting Point -80 °C[5]

Density 0.919 g/mL at 25 °C[5]

Vapor Pressure 18 mmHg at 25 °C[1][2]

Flash Point 6-8 °C (42-46.4 °F)[1][5]

Occupational Exposure Limits

Not established by OSHA, NIOSH, or ACGIH. It

is recommended to keep exposure to the lowest

feasible concentration.[6][7][8]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE plan is mandatory when handling vinyl propionate. The required

equipment is detailed below.

PPE Requirements for Handling Vinyl Propionate
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PPE Category Specifications and Recommendations

Hand Protection

Chemical-resistant gloves are required. Nitrile or

butyl rubber gloves are recommended. Ensure

gloves are inspected for integrity before each

use. For prolonged contact, consider heavier

weight gloves (e.g., 8 mil or greater) or double

gloving.[9][10]

Eye and Face Protection

Chemical safety goggles conforming to EN166

or OSHA 29 CFR 1910.133 standards are

mandatory.[4][11] A face shield should be worn

in addition to goggles when there is a significant

risk of splashing.[1]

Skin and Body Protection

A laboratory coat is required.[12] For larger

quantities or in case of a potential splash,

chemical-resistant coveralls or an apron should

be worn.[4][11]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If a fume hood is not

available or if exposure limits are likely to be

exceeded, a NIOSH-approved air-purifying

respirator with organic vapor cartridges (e.g.,

3M 6001 series) is required.[3][5][13][14]

The following diagram illustrates the relationship between the hazards of vinyl propionate and

the corresponding protective equipment.
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Vinyl Propionate: Hazards and Corresponding PPE
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Caption: Relationship between vinyl propionate hazards and necessary PPE.

Operational Plan: Step-by-Step Handling Procedure
This section provides a detailed methodology for the safe handling of vinyl propionate in a

laboratory setting.

Experimental Protocol for Handling Vinyl Propionate

Preparation and Precautionary Measures:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Remove all potential ignition sources from the work area, including open flames, hot

plates, and spark-producing equipment.[1][11][15]
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Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[4][11][15]

Assemble all necessary materials and equipment before starting the procedure.

Donning Personal Protective Equipment (PPE):

Put on a laboratory coat.

Don chemical safety goggles and a face shield if necessary.

Wear the appropriate chemical-resistant gloves (nitrile or butyl rubber).

Handling and Dispensing:

Conduct all work with vinyl propionate inside a chemical fume hood.[4]

When transferring the liquid, do so slowly to minimize splashing and vapor generation.

Keep containers tightly closed when not in use.[11][15]

Post-Handling:

Wipe down the work area with an appropriate solvent and then with soap and water.

Properly remove and dispose of contaminated gloves and any disposable supplies in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after completing the work.

The following workflow diagram outlines the safe handling process from preparation to

completion.
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Vinyl Propionate Handling Workflow

Step 1: Preparation
- Verify fume hood, safety shower, eyewash

- Remove ignition sources
- Ground equipment

Step 2: Don PPE
- Lab Coat

- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

Step 3: Chemical Handling
- Work inside fume hood

- Dispense slowly
- Keep containers closed

Step 4: Post-Handling & Cleanup
- Decontaminate work area

- Dispose of contaminated items

Step 5: Doff PPE & Wash Hands
- Remove gloves, coat

- Wash hands thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling vinyl propionate.

Disposal Plan
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Proper disposal of vinyl propionate and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Experimental Protocol for Vinyl Propionate Waste Disposal

Waste Segregation and Collection:

Collect all vinyl propionate waste, including contaminated materials (e.g., absorbent

pads, gloves, pipette tips), in a designated, properly labeled hazardous waste container.

The container must be made of a material compatible with vinyl propionate, have a tight-

fitting lid, and be kept closed except when adding waste.[16]

Do not mix vinyl propionate waste with other incompatible waste streams.[16]

Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name "Vinyl
Propionate," and a description of the contents (e.g., "liquid waste," "contaminated

debris").[16]

Storage:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

The storage area should be secure, well-ventilated, and have secondary containment to

capture any potential leaks.[16]

Empty Container Disposal:

To be considered non-hazardous, an empty container must be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol).[12]

Collect the first rinsate as hazardous waste. Subsequent rinses may be permissible for

drain disposal depending on local regulations.[12]
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After rinsing and air-drying in a fume hood, the original label must be completely defaced

or removed before the container can be discarded as regular trash or recycled.[12]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[16] Do not dispose of vinyl propionate down the drain

or in regular trash.[2][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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